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Abstract

Postoperative nausea and vomiting (PONV) is a significant and distressing complication
following anesthesia and surgery, affecting patient recovery and satisfaction.[1][2]
Ondansetron, a selective 5-HTs receptor antagonist, is a cornerstone of antiemetic therapy.[3]
[4][5] Establishing robust and reproducible preclinical models is paramount for evaluating novel
antiemetic agents and further elucidating the mechanisms of PONV. This guide provides a
detailed framework for an in vivo experimental setup to assess the efficacy of ondansetron in
a clinically relevant model of PONV. We will delve into the rationale for animal model selection,
provide step-by-step protocols for inducing PONV, and outline quantitative methods for
assessing nausea and emetic reflexes.

Introduction: The Challenge of Postoperative
Nausea and Vomiting

PONV is a multifactorial condition influenced by patient-specific factors (e.g., gender, history of
motion sickness), anesthetic agents (e.g., volatile anesthetics, nitrous oxide), and surgical
procedures.[1][6] The underlying pathophysiology involves a complex interplay of neural
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pathways, with the chemoreceptor trigger zone (CTZ) and the solitary tract nucleus (NTS) in
the brainstem acting as a central hub for integrating emetogenic stimuli.[1][7]

A key neurotransmitter implicated in this process is serotonin (5-hydroxytryptamine, 5-HT).[3]
Surgical trauma and anesthetic agents can trigger the release of 5-HT from enterochromatffin
cells in the gastrointestinal tract. This released 5-HT activates 5-HTs receptors on vagal
afferent nerves, which transmit signals to the CTZ and NTS, ultimately triggering the vomiting
reflex.[3][8]

Mechanism of Action: Ondansetron's Targeted
Blockade

Ondansetron exerts its antiemetic effect by acting as a potent and highly selective antagonist
of the 5-HTs receptor.[3] By competitively blocking these receptors both peripherally on vagal
nerve terminals in the gut and centrally in the CTZ, ondansetron effectively interrupts the
emetic signaling cascade initiated by serotonin.[3][8] This targeted mechanism accounts for its
efficacy in preventing nausea and vomiting induced by stimuli that cause serotonin release,
such as certain chemotherapies and postoperative events.[5]
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Caption: Ondansetron's 5-HTs receptor antagonist mechanism of action.
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Animal Model Selection: The Emetic vs. Non-Emetic
Paradigm

A critical decision in designing antiemetic studies is the choice of animal model. Nausea and
emesis are complex, and not all species exhibit a vomiting reflex.[9]

o Emetic Models (Ferrets, Minks, Suncus murinus): Ferrets are considered the gold standard
for emesis research due to a well-developed emetic reflex similar to humans.[10][11] They
respond to a wide range of emetogenic stimuli, including chemotherapy, motion, and certain
anesthetics, making them ideal for studying PONV.[12] Minks and the musk shrew (Suncus
murinus) are also valuable emetic models.[11][12] The primary endpoints in these models
are the direct, quantifiable observation of retching and vomiting episodes.

o Non-Emetic Models (Rats, Mice): Rodents lack the physiological capacity to vomit.[13][14]
However, they exhibit specific behaviors in response to nauseating stimuli that serve as
proxies for nausea or malaise. The most widely accepted is pica, the consumption of non-
nutritive substances like kaolin clay.[14][15] Another key paradigm is Conditioned Taste
Aversion (CTA), where an animal learns to avoid a novel taste that was previously paired
with a malaise-inducing agent.[13][15] These models are useful for screening compounds for
anti-nausea properties, which may be distinct from anti-vomiting effects.[7]

For this protocol, we will focus on the ferret model to provide a direct assessment of
ondansetron's effect on the complete emetic reflex in a postoperative context.

In Vivo Protocol: Ondansetron in a Ferret Model of
PONV

This protocol describes a method to induce PONV in ferrets using a combination of inhalant
anesthesia and a minor surgical procedure, reflecting common clinical scenarios.

Experimental Workflow
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Caption: High-level experimental workflow for the ferret PONV study.

Materials and Reagents

» Male ferrets (1.0-1.5 kg)

¢ Ondansetron hydrochloride (for injection)
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 Sterile Saline (0.9% NacCl) or other appropriate vehicle
« Isoflurane anesthetic

e Surgical instruments for minor laparotomy

e Suture materials

e Heating pads

 Video recording equipment

o Kaolin (optional, for pica assessment)

Step-by-Step Methodology

e Animal Acclimatization and Housing:

o House male ferrets individually in cages with a transparent front for clear observation.

o Maintain a 12-hour light/dark cycle and provide food and water ad libitum.

o Acclimatize animals to the facility and handling for at least 7 days prior to experimentation.
o Pre-Surgical Preparation:

o Fast animals for 12 hours before surgery with free access to water to ensure an empty
stomach, which standardizes the emetic response.

o Record baseline body weight.
e Grouping and Pre-treatment:

o Randomly assign ferrets to experimental groups (e.g., Vehicle control, Ondansetron low
dose, Ondansetron high dose). A typical group size is n=6-8.

o Thirty minutes prior to the induction of anesthesia, administer the treatment via
intraperitoneal (IP) or subcutaneous (SC) injection. This timing is based on clinical data
suggesting preoperative administration is effective.[3][16]
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Group Treatment Dose (IP/SC) Rationale

) ) Establishes baseline
_ Sterile Saline, 1 _
1 Vehicle Control emetic response to
mL/kg
the procedure.

This dose has been
shown to be effective
in related species

2 Ondansetron 2.0 mg/kg ) )
(mink) against
emetogenic

challenges.[11]

] A different dose can
(Optional: Dose- )
3 Ondansetron be used to establish a
response)
dose-response curve.

e Anesthesia and Surgical Procedure:

o Induce anesthesia in an induction chamber using 4-5% isoflurane in oxygen.

o Once induced, maintain anesthesia via a face mask at 1.5-2.5% isoflurane for the duration
of the procedure (approximately 60 minutes). Volatile anesthetics are a known risk factor
for PONV.[2]

o Place the animal on a heating pad to maintain normothermia.

o Perform a midline laparotomy (~3 cm incision). Gently manipulate the stomach and
intestines for 1 minute to simulate surgical stimulation, a known trigger for 5-HT release.

o Close the abdominal wall and skin in two layers using appropriate suture material.

o Postoperative Observation and Data Collection:

o Discontinue anesthesia and place the ferret in a clean observation cage without food or
water for the initial observation period.

o Continuously observe and video record the animals for at least 4 hours post-anesthesia.
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o Atrained observer, blinded to the treatment groups, should score the behavioral

responses.

Assessment and Endpoints

The primary endpoints are direct measures of the emetic reflex. Behavioral changes can

provide a surrogate for nausea.

Parameter Description Unit of Measurement
N Forceful expulsion of gastric ]
Vomiting Total number of episodes.
contents from the mouth.
Rhythmic, spasmodic
contractions of the abdominal
Retching muscles and diaphragm Total number of episodes.

without expulsion of gastric

contents.

Latency to First Event

Time from recovery from
anesthesia to the first episode

of retching or vomiting.

Minutes.

Behavioral Sickness Score

A composite score based on
posture (e.g., curling up, lying
flat), activity level, and specific
behaviors like lip-licking or
burrowing.[13][17]

Ordinal scale (e.g., 0-3).

Data Analysis and

Interpretation

o Compare the total number of retches and vomits between the vehicle and ondansetron

groups using a non-parametric test (e.g., Mann-Whitney U test) or ANOVA on transformed

data.

e Analyze the latency to the first emetic event using survival analysis (e.g., Kaplan-Meier

curves with a log-rank test).
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» A statistically significant reduction in the frequency of retching/vomiting and an increased
latency in the ondansetron-treated groups compared to the vehicle control would
demonstrate the antiemetic efficacy of the drug in a PONV model.

Considerations and Troubleshooting

» Anesthetic Depth: Ensure consistent anesthetic depth across all animals, as this can
influence the emetic response.

e Observer Blinding: Blinding the observer to the treatment groups is critical to prevent bias in
behavioral scoring.

» Ethical Considerations: All procedures must be approved by an Institutional Animal Care and
Use Committee (IACUC). Provide appropriate postoperative analgesia after the emesis
observation period if required for animal welfare.

e Model Validation: The vehicle control group must show a consistent and reliable emetic
response for the model to be considered valid. If not, consider increasing the duration of
anesthesia or the degree of surgical manipulation.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for
evaluating the antiemetic properties of ondansetron in a ferret model of PONV. By carefully
selecting an appropriate emetic animal model and combining clinically relevant triggers like
inhalant anesthesia and surgical stimulation, researchers can generate robust and translatable
data. This framework is essential for the preclinical assessment of existing and novel
antiemetic therapies, ultimately contributing to improved management of postoperative nausea
and vomiting in patients.

References

e Anti emetic. (n.d.). SlideShare. Retrieved February 11, 2026, from [Link]

o Understanding How Ondansetron Works for Nausea Relief. (2025, June 3). Los Angeles
Hub. Retrieved February 11, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://www.slideshare.net/secret575/anti-emetic-48866579
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://lahub.org/understanding-how-ondansetron-works-for-nausea-relief/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Effect of ondansetron for preventing postoperative nausea and vomiting after breast cancer
surgery. (n.d.). PMC. Retrieved February 11, 2026, from [Link]

Models and Assays for Evaluating Anti-Emetic Potential as well as. (n.d.). NDI Neuroscience.
Retrieved February 11, 2026, from [Link]

Evaluating proxies for motion sickness in rodent. (n.d.). PMC. Retrieved February 11, 2026,
from [Link]

Ondansetron: A review of pharmacokinetics and clinical experience in postoperative nausea
and vomiting. (2025, August 6). ResearchGate. Retrieved February 11, 2026, from [Link]

Pre-clinical Contract Research - Emesis. (n.d.). NDI Neuroscience. Retrieved February 11,
2026, from [Link]

Value of mink vomit model in study of anti-emetic drugs. (n.d.). PMC. Retrieved February 11,
2026, from [Link]

Reducing animal use in complex systems: using nausea and vomiting as a test case. (n.d.).
NC3Rs. Retrieved February 11, 2026, from [Link]

Measuring the nausea-to-emesis continuum in non-human animals: Refocusing on
gastrointestinal vagal signaling. (n.d.). PMC. Retrieved February 11, 2026, from [Link]

Ondansetron. (n.d.). StatPearls - NCBI Bookshelf. Retrieved February 11, 2026, from [Link]

Conditioned Nausea in Rats: Assessment by Conditioned Disgust Reactions, Rather Than
Conditioned Taste Avoidance. (2025, October 9). ResearchGate. Retrieved February 11,
2026, from [Link]

Detection of Nausea-Like Response in Rats by Monitoring Facial Expression. (2017, January
10). PMC. Retrieved February 11, 2026, from [Link]

Effects of ondansetron applied before the induction of anaesthesia on postoperative nausea
and vomiting in high-risk patients: protocol for a randomised controlled trial. (n.d.). BMJ
Open. Retrieved February 11, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8386861/
https://www.ndineuroscience.com/wp-content/uploads/2019/03/Emesis-Models-and-Assays.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7371077/
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://www.researchgate.net/publication/221720846_Ondansetron_A_review_of_pharmacokinetics_and_clinical_experience_in_postoperative_nausea_and_vomiting
https://www.ndineuroscience.com/pre-clinical-contract-research-emesis/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4616118/
https://www.nc3rs.org.uk/3rs-resources/reducing-animal-use-complex-systems-using-nausea-and-vomiting-test-case
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4447493/
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://www.ncbi.nlm.nih.gov/books/NBK551527/
https://www.researchgate.net/publication/230604172_Conditioned_Nausea_in_Rats_Assessment_by_Conditioned_Disgust_Reactions_Rather_Than_Conditioned_Taste_Avoidance
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5222624/
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://bmjopen.bmj.com/content/14/1/e080279
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Behavioral Patterns Associated with Chemotherapy-Induced Emesis: A Potential Signature
for Nausea in Musk Shrews. (2011, July 13). Frontiers. Retrieved February 11, 2026, from
[Link]

Ondansetron (ondansetron) - Dosing, PA Forms & Info (2026). PrescriberPoint. Retrieved
February 11, 2026, from [Link]

Ondansetron 4 mg film-coated tablets - Summary of Product Characteristics (SmPC). (n.d.).
emc. Retrieved February 11, 2026, from [Link]

Ondansetron: Uses, Dosage, Side Effects and More. (n.d.). MIMS Philippines. Retrieved
February 11, 2026, from [Link]

Zofran (ondansetron) dosing, indications, interactions, adverse effects, and more. (n.d.).
Medscape. Retrieved February 11, 2026, from [Link]

Algorithm for When and How to Induce Emesis in Small Animals After Toxin Ingestion. (2025,
February 17). Today's Veterinary Practice. Retrieved February 11, 2026, from [Link]

Inducing emesis in Australian dogs and cats: agents, adverse effects and antiemetic
administration. (n.d.). PMC. Retrieved February 11, 2026, from [Link]

Is there scope to refine emesis induction protocols to improve animal welfare in companion
animal practice?. (n.d.). UFAW. Retrieved February 11, 2026, from [Link]

Drugs Used to Control or Stimulate Vomiting in Monogastric Animals - Pharmacology. (n.d.).
MSD Veterinary Manual. Retrieved February 11, 2026, from [Link]

postoperative nausea and vomiting. (n.d.). WFSA Virtual Library. Retrieved February 11,
2026, from [Link]

Emesis — Is It for Your Patient?. (n.d.). VetFolio. Retrieved February 11, 2026, from [Link]

Predictive models for post-operative nausea and vomiting in patients using patient-controlled
analgesia. (n.d.). PubMed. Retrieved February 11, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.frontiersin.org/articles/10.3389/fnins.2011.00084/full
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://prescriberpoint.com/drugs/ondansetron
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://www.medicines.org.uk/emc/product/1270/smpc
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://www.mims.com/philippines/drug/info/ondansetron
https://www.benchchem.com/product/b1677300/docs?utm_src=pdf-body#topic-in-vivo-experimental-setup-for-ondansetron-in-postoperative-nausea-models
https://reference.medscape.com/drug/zofran-zuplenz-ondansetron-342043
https://todaysveterinarypractice.com/toxicology/algorithm-for-when-and-how-to-induce-emesis-in-small-animals-after-toxin-ingestion/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10287870/
https://www.ufaw.org.uk/ufaw-events/ufaw-animal-welfare-conference/is-there-scope-to-refine-emesis-induction-protocols-to-improve-animal-welfare-in-companion-animal-practice
https://www.msdvetmanual.com/pharmacology/pharmacology-of-the-digestive-system/drugs-used-to-control-or-stimulate-vomiting-in-monogastric-animals
https://resources.wfsahq.org/atotw/postoperative-nausea-and-vomiting/
https://www.vetfolio.com/learn/article/emesis-is-it-for-your-patient
https://pubmed.ncbi.nlm.nih.gov/17588047/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

+ Real-time Decision Support for Postoperative Nausea and Vomiting (PONV) Prophylaxis.
(n.d.). ClinicalTrials.gov. Retrieved February 11, 2026, from [Link]

» Predicting postoperative nausea and vomiting using machine learning: a model development
and validation study. (2025, March 20). PMC. Retrieved February 11, 2026, from [Link]

+ Evidence-Based Perioperative Prevention of Postoperative Nausea and Vomiting (PONV) in
Patients Undergoing Laparoscopic Bariatric Surgery: A Scoping Review. (n.d.). MDPI.
Retrieved February 11, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. resources.wfsahg.org [resources.wfsahq.org]

2. mdpi.com [mdpi.com]

3. Understanding How Ondansetron Works for Nausea Relief - Los Angeles Hub
[wdch10.laphil.com]

e 4. researchgate.net [researchgate.net]
¢ 5. Ondansetron - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 6. Predictive models for post-operative nausea and vomiting in patients using patient-
controlled analgesia - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. Drugs Used to Control or Stimulate Vomiting in Monogastric Animals - Pharmacology -
MSD Veterinary Manual [msdvetmanual.com]

o 8. Effect of ondansetron for preventing postoperative nausea and vomiting after breast
cancer surgery - PMC [pmc.ncbi.nim.nih.gov]

¢ 9. Reducing animal use in complex systems: using nausea and vomiting as a test case |
NC3Rs [nc3rs.org.uk]

e 10. Pre-clinical Contract Research - Emesis [ndineuroscience.com]

e 11. Value of mink vomit model in study of anti-emetic drugs - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://clinicaltrials.gov/study/NCT02625181
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10951479/
https://www.mdpi.com/2077-0383/13/11/3349
https://www.benchchem.com/product/b1677300?utm_src=pdf-custom-synthesis#bc-rfq
https://resources.wfsahq.org/wp-content/uploads/uia-17-POSTOPERATIVE-NAUSEA-AND-VOMITING.pdf
https://www.mdpi.com/2077-0383/14/19/6901
https://wdch10.laphil.com/how-ondansetron-works
https://wdch10.laphil.com/how-ondansetron-works
https://www.researchgate.net/publication/259958230_Ondansetron_A_review_of_pharmacokinetics_and_clinical_experience_in_postoperative_nausea_and_vomiting
https://www.ncbi.nlm.nih.gov/books/NBK499839/
https://pubmed.ncbi.nlm.nih.gov/17697527/
https://pubmed.ncbi.nlm.nih.gov/17697527/
https://www.msdvetmanual.com/pharmacology/systemic-pharmacotherapeutics-of-the-digestive-system/drugs-used-to-control-or-stimulate-vomiting-in-monogastric-animals
https://www.msdvetmanual.com/pharmacology/systemic-pharmacotherapeutics-of-the-digestive-system/drugs-used-to-control-or-stimulate-vomiting-in-monogastric-animals
https://pmc.ncbi.nlm.nih.gov/articles/PMC9556477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9556477/
https://nc3rs.org.uk/our-portfolio/reducing-animal-use-complex-systems-using-nausea-and-vomiting-test-case
https://nc3rs.org.uk/our-portfolio/reducing-animal-use-complex-systems-using-nausea-and-vomiting-test-case
https://www.ndineuroscience.com/neurological-disorder-research-emesis.asp
https://pmc.ncbi.nlm.nih.gov/articles/PMC4124448/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 12. ndineuroscience.com [ndineuroscience.com]

e 13. Measuring the nausea-to-emesis continuum in non-human animals: Refocusing on
gastrointestinal vagal signaling - PMC [pmc.ncbi.nlm.nih.gov]

o 14. Detection of Nausea-Like Response in Rats by Monitoring Facial Expression - PMC
[pmc.ncbi.nlm.nih.gov]

» 15. Evaluating proxies for motion sickness in rodent - PMC [pmc.ncbi.nim.nih.gov]
e 16. bmjopen.bmj.com [bmjopen.bmj.com]

e 17. Frontiers | Behavioral Patterns Associated with Chemotherapy-Induced Emesis: A
Potential Signature for Nausea in Musk Shrews [frontiersin.org]

 To cite this document: BenchChem. [Topic: In Vivo Experimental Setup for Ondansetron in
Postoperative Nausea Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677300/docs#topic-in-vivo-experimental-setup-for-
ondansetron-in-postoperative-nausea-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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